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Compound of Interest

8-Hydroxy-1-methylquinolin-2(1H)-
Compound Name:

one
CAS No.: 59828-11-4
Cat. No.: B3273921

Get Quote

Compound Profile & Physicochemical Logic[3][4]

To dissolve a molecule effectively, one must understand its behavior in solution.
o Chemical Identity: 8-Hydroxy-1-methylquinolin-2(1H)-one.[1][2][3]

¢ Structural Distinctiveness: Unlike its parent 8-hydroxyquinoline (Oxine), this molecule is a
carbostyril derivative.[2][3] The nitrogen at position 1 is methylated, which locks the
compound in the lactam (2-one) form.[3]

o Implication: It cannot tautomerize to the lactim form. The Nitrogen is not basic (it is an amide
nitrogen).[3] Therefore, acidic pH will not significantly enhance solubility as it would for
standard quinolines.

e Chelation: It retains the 8-hydroxyl group and the 2-carbonyl oxygen, allowing it to act as a
bidentate ligand for divalent metals (ngcontent-ng-c2699131324="" _nghost-ng-
€2339441298="" class="inline ng-star-inserted">
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), though with different geometry than 8-hydroxyquinoline.

hvsicochemical S

Experimental

Property Characteristic
Consequence
Low aqueous solubility at
o ) neutral pH.[1][2][3] Requires
Hydrophobicity Moderate to High

organic co-solvents (DMSO).

[3]

Soluble in basic aqueous
Acidity (pKa) ~9.0 (Phenolic OH) buffers (pH > 10) via
deprotonation.[2][3]

Do not use HCI for

solubilization; it will not

Basicity Negligible ]
protonate the amide N
effectively.[3]

- ) . Protect stocks from light

Stability Light Sensitive

(amber vials).[3]

Solvent Compatibility & Selection Matrix

The following data is derived from structural analog analysis (Carbostyrils) and standard
medicinal chemistry solubility rules.
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Solvent Solubility Potential  Application Notes
) Ideal for -20°C
Primary Stock
DMSO Excellent (>50 mM) ) storage.[1][2][3]
Solution
Freezes at 18.5°C.
Useful if DMSO
Ethanol (100%) Good (>10 mM) Evaporation/Coating toxicity is a concern

for specific assays.[3]

Likely to precipitate at

PBS (pH 7.4) Poor (<100 uM) Working Solution high concentrations

without co-solvents.[3]

o Deprotonates the 8-
Specialized Aqueous
NaOH (0.1 M) Good b OH group (Phenolate
re
P form).[1][2][3]
Use only if DMSO is
_ incompatible with

DMF Excellent Alternative Stock

downstream

chemistry.[3]

Protocol: Preparation of Stock Solution (10 mM - 50

mM)

Objective: Create a stable, high-concentration stock solution for long-term storage.

Materials

o Compound: 8-Hydroxy-1-methylquinolin-2(1H)-one (Solid).[1][2][3]

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (=99.9%).

o Container: Amber glass vial with PTFE-lined cap (to prevent leaching and light exposure).[1]

[2][3]

Step-by-Step Procedure
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o Calculate Mass: Determine the mass required for your target volume and concentration.[3]

o Formula:ngcontent-ng-c2699131324="" nghost-ng-c2339441298="" class="inline ng-star-
inserted">

[1][3]

o Note: MW = 175.18 g/mol (Verify exact batch MW on your vial).[3]
e Weighing: Accurately weigh the solid compound into the amber vial.

o Critical: Do not weigh directly into a plastic microtube if using high concentrations, as static
can cause loss of powder.

o Solvent Addition: Add the calculated volume of Anhydrous DMSO.
 Dissolution:
o Vortex vigorously for 30—60 seconds.
o If particles persist, sonicate in a water bath at 37°C for 5 minutes.
o Visual Check: Solution must be optically clear with no turbidity.[3]
e Aliquot & Storage:
o Divide into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.
o Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol: Working Solutions for Experiments
A. In Vitro (Cell Culture) Dilution

Goal: Dilute stock into media while keeping DMSO concentration < 0.5% (v/v) to avoid solvent
toxicity.

o Thaw Stock: Thaw DMSO stock at 37°C; vortex to ensure homogeneity.

 Intermediate Dilution (Optional but Recommended):
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o Dilute the stock 1:10 in culture medium (or PBS) immediately before adding to cells.[3]

o Why? Adding 100% DMSO stock directly to a well can cause transient high-concentration
precipitation ("shock precipitation”) before it mixes.[1][2][3]

» Final Addition: Add the intermediate solution to the cell culture well.
o Example: To achieve 10 uM final concentration:
» Stock: 10 mM DMSO.[3]
» Step 1: Dilute 10 pL Stock + 990 pL Media = 100 puM (1% DMSO).[3]

» Step 2: Add 100 pL of this 100 pM mix to 900 L cell culture = 10 uM (0.1% DMSO).[3]

B. In Vivo Formulation (IP/PO Administration)

Goal: Create a stable suspension or solution for animal dosing. Pure DMSO is often too toxic
for high volumes.[3]

Recommended Vehicle:
e 5% DMSO + 40% PEG 400 + 5% Tween 80 + 50% Saline.[2][3]

Procedure:

Dissolve compound in DMSO (5% of total volume).[3]

Add PEG 400 (40% of total volume) and vortex.

Add Tween 80 (5% of total volume) and vortex.[3]

Slowly add Saline (50% of total volume) while vortexing.

o Check: If precipitation occurs, sonicate. If it remains cloudy, it is a suspension (shake well
before dosing).

Decision Logic & Workflow Diagram
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The following diagram illustrates the logical flow for solubilization based on the intended

application.
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Figure 1: Decision tree for solubilizing 8-Hydroxy-1-methylquinolin-2(1H)-one based on
experimental needs.

Troubleshooting & FAQs
Q: The solution turned yellow/orange upon dissolving. Is it degraded?

e A: No. 8-Hydroxyquinolines and their carbostyril derivatives are often chromogenic.[1][2][3] A
yellow color is typical.[3] However, if it turns dark brown or black, oxidation may have
occurred (phenol oxidation). Ensure storage in amber vials.

Q: Can | use acidic water (HCI) to dissolve it?

e A:No. Unlike 8-hydroxyquinoline, the N-methyl-2-one structure lacks a basic nitrogen for
protonation.[1][2][3] Acid will not help and may hydrolyze the amide bond under extreme
conditions.[3]

Q: My compound precipitated when added to cell media.

e A: This is "shock precipitation."[3]
o Lower the final concentration.[3]
o Use the "Intermediate Dilution" step described in Section 4A.[3]
o Ensure the media is warm (37°C) before addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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